Cas no 291-71-4 (1H-Phosphepin)

• Product Name: 1H-Phosphepin
• CAS No: 291-71-4
• MF: C₆H₇P
• MW: 110.093542337418
• CID: 1439451
• PubChem ID: 17780655
• Update Time: 2025-04-20

1H-Phosphepin Chemical and Physical Properties

Names and Identifiers

• 1H-Phosphepin
• 1H-phosphepine
• 291-71-4
• phosphepine
• DTXSID60590952
• SCHEMBL17937926

• Inchi： 1S/C6H7P/c1-2-4-6-7-5-3-1/h1-7H
• InChI Key： GBMBLXQWVALWHS-UHFFFAOYSA-N
• SMILES： P1C=CC=CC=C1

Computed Properties

• Exact Mass: 110.02861
• Monoisotopic Mass: 110.028537221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Phosphacyclic compounds